N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 3-nitrobenzoate
• InChI: InChI=1S/C13H10N4O4/c14-12(11-6-1-2-7-15-11)16-21-13(18)9-4-3-5-10(8-9)17(19)20/h1-8H,(H2,14,16)
• InChI Key: LTQSVJPEQQOBDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=NOC(=O)C2=CC(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=NC(=C1)/C(=N/OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])/N
• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol

Description

N-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide, also known as NBOPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been found to exhibit certain biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide involves its ability to bind to specific targets, such as enzymes and receptors, and modulate their activity. For example, this compound has been found to bind to the enzyme carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. By inhibiting the activity of carbonic anhydrase, this compound can alter the pH of the surrounding environment and affect various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, depending on the target it binds to. For example, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to inhibit the activity of carbonic anhydrase, which can affect the acid-base balance in the body. Additionally, this compound has been found to modulate the activity of certain ion channels and receptors in the brain, which can affect neuronal signaling and behavior.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide is its specificity for certain targets, which allows for precise modulation of their activity. Additionally, this compound is relatively easy to synthesize and purify, which makes it a useful tool compound for scientific research. However, one of the limitations of this compound is its potential toxicity, which can affect the results of lab experiments. Additionally, this compound may not be effective for all targets and may require further optimization for certain applications.

Future Directions

There are several future directions for the study of N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide, including the development of new drug candidates for cancer treatment, the investigation of its potential as a tool compound for drug discovery, and the study of its effects on neuronal signaling and behavior. Additionally, further research is needed to optimize the synthesis and purification of this compound and to investigate its potential toxicity and side effects. Overall, this compound has great potential for scientific research and may lead to important discoveries in various fields.

Synthesis Methods

The synthesis of N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide involves the reaction between 2-pyridinecarboximidamide and 3-nitrobenzoyl chloride in the presence of a base. The reaction takes place in an organic solvent, such as dichloromethane or chloroform, and is typically carried out under reflux conditions for several hours. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N'-[(3-nitrobenzoyl)oxy]-2-pyridinecarboximidamide has been found to have potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound is being investigated as a potential drug candidate for the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. In drug discovery, this compound is being used as a tool compound to study the mechanism of action of certain enzymes and receptors. In neuroscience, this compound is being studied for its potential to modulate the activity of ion channels and receptors in the brain.